Cas no 1805605-73-5 (6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol
• CAS No: 1805605-73-5
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4884855
• Update Time: 2025-05-20

6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol

• Inchi： 1S/C7H5F3N2O3/c8-5-3(2-13)1-4(6(9)10)11-7(5)12(14)15/h1,6,13H,2H2
• InChI Key： NQPJGPYYJOIPBX-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(C(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol

Introduction to 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol (CAS No. 1805605-73-5)

6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805605-73-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both difluoromethyl and fluoro substituents, along with a nitro group and a hydroxymethyl moiety, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The significance of 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol lies in its unique chemical properties, which can be attributed to the electronic and steric effects induced by its substituents. The difluoromethyl group is known to enhance metabolic stability and binding affinity, while the fluoro atom can influence both lipophilicity and receptor interaction. These characteristics are particularly valuable in the design of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors with improved pharmacokinetic profiles. The nitro group in 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol serves as a versatile handle for further functionalization, allowing chemists to explore diverse derivatives through methods such as reduction or condensation reactions. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in oncology research. Nitropyridines have demonstrated efficacy as kinase inhibitors and have been investigated for their ability to modulate signaling pathways involved in tumor growth and progression. The incorporation of both difluoromethyl and fluoro groups into the pyridine core is expected to enhance the compound's interaction with target enzymes, potentially leading to higher selectivity and potency. Preliminary studies have suggested that derivatives of this scaffold may exhibit inhibitory effects on enzymes such as tyrosine kinases, which are overexpressed in many cancer cell lines.

Furthermore, the hydroxymethyl group at the 4-position provides a site for further derivatization, enabling the creation of prodrugs or analogs with improved solubility or bioavailability. This feature is particularly important in drug development, where achieving optimal pharmacokinetic properties is crucial for clinical success. Researchers have been exploring strategies to exploit this hydroxymethyl moiety for conjugation with other bioactive molecules or for modification via glycosylation or esterification.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of fluorine substituents can significantly alter the pharmacological properties of a molecule, including its metabolic stability, binding affinity, and distribution within biological systems. In the case of 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol, both fluorine atoms contribute to these effects, making it an attractive scaffold for drug discovery. Recent advances in computational chemistry have allowed researchers to predict how these substituents will influence molecular interactions at a quantum mechanical level, accelerating the design process.

Recent publications have highlighted the use of this compound as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have demonstrated its utility in generating libraries of nitropyridine derivatives for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several lead compounds with promising activity against various disease targets. The ease with which 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol can be modified has made it a cornerstone in many synthetic strategies aimed at discovering novel drugs.

The chemical synthesis of this compound involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by nitration and functional group transformations. Advances in green chemistry principles have also influenced how this compound is produced, with efforts focusing on minimizing waste and improving reaction efficiency.

In conclusion, 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-methanol (CAS No. 1805605-73-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in drug development continues to be explored through innovative synthetic methodologies and computational approaches. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of next-generation therapeutic agents.